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Compound of Interest

Compound Name: 3,4,5-Trimethoxybenzyl alcohol

Cat. No.: B125640

Essential Safety and Handling Guide for 3,4,5-
Trimethoxybenzyl Alcohol

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 3,4,5-Trimethoxybenzyl alcohol in a laboratory setting. Adherence
to these guidelines is critical for ensuring the safety of researchers, scientists, and drug
development professionals.

Hazard Identification and GHS Classification

3,4,5-Trimethoxybenzyl alcohol is a compound that requires careful handling due to its
potential health hazards. According to the Globally Harmonized System of Classification and
Labelling of Chemicals (GHS), this substance is classified as follows:

o Skin Irritation (Category 2): Causes skin irritation.[1]
o Eye Irritation (Category 2A): Causes serious eye irritation.[1]

e Specific Target Organ Toxicity — Single Exposure (Category 3): May cause respiratory
irritation.[1]

It is also identified as a combustible liquid.[2][3]

Physicochemical and Safety Data
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A summary of the key quantitative data for 3,4,5-Trimethoxybenzyl alcohol is provided in the
table below for easy reference.

Property Value Reference
Molecular Formula C10H1404 [1]
Molecular Weight 198.22 g/mol [2]
Appearance Light brown, viscous liquid [4]

Odor Odorless [4]

Boiling Point 228 °C (442.4 °F) at 25 mmHg  [2][4]

Flash Point > 112 °C (> 233.6 °F) - closed ]

cup
Density 1.230 - 1.233 g/mL at 25 °C [2][4]

15-25°Cin adry, cool, and
Storage Temperature _ [4][5]
well-ventilated place

Incompatibilities Strong oxidizing agents [4]

Operational and Disposal Plan

This section provides step-by-step procedural guidance for the safe handling and disposal of
3,4,5-Trimethoxybenzyl alcohol.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 3,4,5-Trimethoxybenzyl alcohol to minimize
exposure and ensure personal safety.

o Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety
goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or
European Standard EN166.[4][6] A face shield may be required for splash-prone operations.

[7]
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» Hand Protection: Wear appropriate chemical-resistant gloves (e.g., Butyl rubber) to prevent
skin exposure.[4][5] Gloves should be inspected before use and changed immediately if
contaminated.

o Body Protection: A lab coat is required as a minimum. For tasks with a higher risk of
splashes or spills, wear a long-sleeved, disposable gown with tight-fitting cuffs that closes in
the back.[4][7]

» Respiratory Protection: While no protective equipment is typically needed under normal use
conditions with adequate ventilation, a NIOSH-approved respirator (such as a multi-purpose
combination respirator cartridge or a dust mask for solids) should be used if vapors or mists
are generated, or if ventilation is insufficient.[2][3][4][8]

Step-by-Step Handling Procedures

A. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store the container in a dry, cool, and well-ventilated area.[4]

Keep the container tightly closed when not in use.[4]

Store away from incompatible materials such as strong oxidizing agents.[4]

B. Weighing and Preparation (in a fume hood):

Ensure a chemical fume hood is operational and certified.

Don all required PPE (gloves, lab coat, safety goggles).

Place a weigh boat on a calibrated analytical balance inside the fume hood.

Carefully transfer the required amount of 3,4,5-Trimethoxybenzyl alcohol to the weigh
boat. Avoid generating vapors or mists.

Close the primary container tightly immediately after use.
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e Clean any minor spills within the fume hood immediately using an inert absorbent material.

[4]

C. Dissolving and Solution Handling:

Perform all solution preparations within a chemical fume hood.

o Slowly add the weighed 3,4,5-Trimethoxybenzyl alcohol to the desired solvent in an
appropriate container.

o Handle the solution with care, avoiding splashes and contact with skin and eyes.[4]

o Clearly label the container with the chemical name, concentration, date, and hazard
information.

Emergency Procedures: Spills and Exposure

e Spill Response:

[¢]

Evacuate the immediate area if the spill is large or ventilation is poor.

[e]

Wear full PPE, including respiratory protection if necessary.

o

Contain the spill using an inert absorbent material (e.g., sand, silica gel, universal binder).

[4]

o

Collect the absorbed material into a suitable, closed container for disposal.[4]

[¢]

Clean the spill area thoroughly.
» First Aid Measures:

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids. Seek immediate medical attention.[4]

o Skin Contact: Remove contaminated clothing and shoes. Wash the affected area with
plenty of soap and water. If skin irritation persists, seek medical advice.[4]
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o Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Get
medical attention if symptoms occur.[6]

o Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Drink plenty of water. Seek immediate medical assistance.[4]

Disposal Plan

Chemical waste generators must determine if a discarded chemical is classified as hazardous
waste and consult federal, state, and local regulations for complete and accurate classification.

El

o Waste Segregation: Collect all waste containing 3,4,5-Trimethoxybenzyl alcohol (including
contaminated absorbent material, gloves, and weigh boats) in a dedicated, properly labeled,
and sealed hazardous waste container.[4]

o Container Labeling: The waste container must be clearly labeled with "Hazardous Waste,"
the full chemical name "3,4,5-Trimethoxybenzyl alcohol,” and any associated hazard
symbols.

» Disposal: Arrange for the disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) department or a licensed chemical waste disposal
company. Do not empty into drains.[10]

Safe Handling Workflow

The following diagram illustrates the standard workflow for safely handling 3,4,5-
Trimethoxybenzyl alcohol from receipt to disposal.
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Caption: Workflow for safe handling of 3,4,5-Trimethoxybenzyl alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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